Cas no 1511056-30-6 (4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1511056-30-6
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5710390
• PubChem ID: 83635906
• Update Time: 2025-08-05

4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1511056-30-6
• SCHEMBL20910643
• 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C12H17N/c1-8-4-5-11-9(2)6-7-13-12(11)10(8)3/h4-5,9,13H,6-7H2,1-3H3
• InChI Key： UGWWSPYAHZOXSX-UHFFFAOYSA-N
• SMILES： N1CCC(C)C2C=CC(C)=C(C)C1=2

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline

Introduction to 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline (CAS No. 1511056-30-6)

4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline, identified by its Chemical Abstracts Service (CAS) number 1511056-30-6, is a heterocyclic organic compound belonging to the tetrahydroquinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The presence of multiple methyl groups at specific positions in its molecular framework contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The tetrahydroquinoline core is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules designed to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline enhances its potential utility in developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets, paving the way for its application in targeted drug design.

In the realm of synthetic chemistry, 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline serves as a versatile intermediate for constructing more complex molecules. Its structural motif allows for modifications at multiple sites, enabling the synthesis of derivatives with tailored biological properties. For instance, researchers have explored its use in generating analogs with enhanced solubility or improved metabolic stability, which are critical factors for drug efficacy and safety.

One of the most compelling aspects of 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline is its potential role in addressing unmet medical needs. Current research indicates that tetrahydroquinoline derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The methylated version at positions 4, 7, and 8 may further modulate these activities by influencing electronic distributions and steric interactions within the molecule. This has spurred interest among academic and industrial researchers who are investigating its pharmacological profile through both in vitro and in vivo studies.

The synthesis of 4,7,8-Trimethyl-1,2,3,4-tetrahydroquinoline can be achieved through various methodologies, including cyclization reactions and functional group transformations. Modern synthetic approaches often leverage transition metal catalysis to improve yields and selectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions while maintaining the integrity of the tetrahydroquinoline core. These advancements in synthetic techniques have made it more feasible to explore complex derivatives of this compound.

From a medicinal chemistry perspective, 4,7,8-Trismethylation significantly impacts the electronic properties of the molecule. The methyl groups can act as electron-donating groups (EDGs), influencing aromaticity and reactivity. This modulation is particularly important when designing molecules intended to interact with electron-deficient or rich biological targets. Additionally, 7,8-dimethylation introduces steric hindrance that can affect binding kinetics and thermodynamics, potentially enhancing target specificity.

Recent publications highlight the exploration of 4,7,8-Trismethylation derivatives as inhibitors of kinases and other enzyme targets implicated in diseases such as cancer. The tetrahydroquinoline scaffold provides a rigid framework that can be optimized for high-affinity binding through structure-based drug design (SBDD) or fragment-based drug discovery (FBDD) strategies. Computational studies have predicted that small modifications around the tetrahydroquinoline core can significantly alter binding modes, offering opportunities for designing next-generation inhibitors.

The pharmacokinetic properties of 4,7,8-Trismethylation derivatives are also under investigation. Metabolic stability is a critical factor determining a drug’s bioavailability, and modifications such as methylation can influence how quickly a molecule is metabolized by enzymes like cytochrome P450 (CYP). Researchers are employing techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to study degradation pathways ensuring that promising candidates exhibit favorable pharmacokinetic profiles before advancing to clinical trials.

In conclusion, 4,7,8-Trismethylation represents a promising direction in medicinal chemistry research using CAS No. 1511056-30-6 as a key intermediate. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities synthetic strategies improve and computational tools become more sophisticated, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.